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Compound of Interest

Compound Name: Diethyl 2-(2-oxopropyl)malonate

Cat. No.: B1280708

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for Diethyl
2-(2-oxopropyl)malonate (CAS No. 23193-18-2). Due to the limited availability of a
comprehensive public Safety Data Sheet (SDS) for this specific compound, this document
emphasizes general principles of laboratory safety for handling fine chemicals where detailed
toxicological data is not readily available. The information presented is a synthesis of best
practices and data extrapolated from structurally similar compounds, but it should not replace a
formal risk assessment conducted by qualified personnel.

Chemical Identification and Physical Properties

Clear identification and understanding of a substance's physical properties are fundamental to
its safe handling.
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Identifier Value

Chemical Name Diethyl 2-(2-oxopropyl)malonate

CAS Number 23193-18-2

Molecular Formula C10H1605

Molecular Weight 216.23 g/mol

Appearance AssumeFi to be a liquid, based on supplier
information.

Purity Typically available at 295%.

Data sourced from publicly available supplier information.

Hazard Identification and Precautionary Measures

While a specific GHS classification for Diethyl 2-(2-oxopropyl)malonate is not widely
published, a conservative approach to handling is recommended. The following potential
hazards and precautionary statements are based on general knowledge of similar chemical
structures.

Potential Hazards:

e May cause skin and eye irritation upon contact.

e May be harmful if swallowed or inhaled.

e The toxicological properties have not been thoroughly investigated.

Precautionary Statements:

e P264: Wash hands and any exposed skin thoroughly after handling.

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.
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e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Exposure Controls and Personal Protection

Establishing a safe working environment is paramount when handling chemicals with unknown
toxicological profiles.

Control Parameter Recommendation

Work in a well-ventilated area, preferably within
] ) a chemical fume hood, to minimize inhalation
Engineering Controls )
exposure. Ensure eyewash stations and safety

showers are readily accessible.

Wear chemical safety goggles or a face shield
Eye/Face Protection that complies with EN166 or other appropriate

standards.

Wear chemically resistant gloves (e.qg., nitrile,
Skin Protection neoprene) and a laboratory coat. Change gloves

immediately if they become contaminated.

If working outside of a fume hood or if there is a
) ) risk of aerosolization, use a NIOSH-approved
Respiratory Protection ) ) ] )
respirator with an appropriate organic vapor

cartridge.

Avoid eating, drinking, or smoking in laboratory
Hygiene Measures areas. Wash hands thoroughly before leaving
the lab.

Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and maintain the
integrity of the chemical.
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Aspect

Guideline

Safe Handling

Avoid contact with skin, eyes, and clothing.
Avoid inhalation of vapor or mist. Use only in a
chemical fume hood. Keep away from
incompatible materials such as strong oxidizing

agents.

Storage Conditions

Store in a tightly closed container in a cool, dry,
and well-ventilated place. Keep away from

sources of ignition.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air and keep at restin a
position comfortable for breathing. If not
breathing, give artificial respiration. Seek

medical attention if symptoms persist.

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately rinse eyes with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Get immediate medical

attention.

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterward. Never
give anything by mouth to an unconscious
person. Call a physician or poison control center

immediately.
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Accidental Release Measures

A clear and practiced spill response plan is essential for mitigating the impact of an accidental
release. The following workflow outlines the general procedure for handling a chemical spill of
Diethyl 2-(2-oxopropyl)malonate.

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet or professional safety consultation. Users should always
conduct a thorough risk assessment before handling any chemical.

» To cite this document: BenchChem. [In-Depth Technical Guide: Diethyl 2-(2-
Oxopropyl)malonate Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280708#diethyl-2-2-oxopropyl-malonate-safety-
data-sheet-sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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